Cas no 1805597-86-7 (Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1805597-86-7
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885271
• Update Time: 2025-10-30

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)7-5(4-14)3-6(11)8(15-7)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： KKEPEFNIOOVOPH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)N=C(C(=O)OCC)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Ethyl 5-(Aminomethyl)-2-(Difluoromethyl)-3-Fluoropyridine-6-Carboxylate (CAS No. 1805597-86-7): A Comprehensive Overview

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1805597-86-7) is a multifaceted compound with significant potential in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a complex organic molecule that belongs to the class of pyridine derivatives. The presence of multiple functional groups, including an aminomethyl group, difluoromethyl group, and a fluorine atom, imparts unique chemical and physical properties to the compound. The molecular formula of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is C₁₁H₁₂F₃N₂O₂, with a molecular weight of approximately 249.21 g/mol.

The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate involves several well-documented methods. One common approach is the multistep synthesis starting from commercially available starting materials. The process typically includes the formation of a key intermediate, followed by functional group manipulations to achieve the desired product.

A typical synthetic route involves the following steps:

• Nucleophilic Substitution: Reaction of a suitable pyridine derivative with an appropriate nucleophile to introduce the difluoromethyl group.
• Amination: Introduction of the aminomethyl group through reductive amination or other methods.
• Esterification: Formation of the ethyl ester using standard esterification techniques.

The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have further optimized these synthetic routes, leading to more efficient and environmentally friendly processes.

Biological Activities and Applications

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has shown promising biological activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In particular, research has focused on its ability to modulate enzymes related to metabolic disorders and cancer. For instance, it has been shown to inhibit certain kinases involved in cell proliferation and signaling pathways, making it a potential lead compound for anticancer drugs. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored for its therapeutic potential in treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate. Preliminary results have been encouraging, highlighting its potential as a novel therapeutic agent.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent studies have shed light on new applications and mechanisms of action for compounds like Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate. One notable area of research is its role in modulating epigenetic processes. Epigenetic modifications play a crucial role in gene expression regulation and are implicated in various diseases. Compounds that can influence these processes have significant therapeutic potential.

A study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate exhibit potent histone deacetylase (HDAC) inhibitory activity. HDAC inhibitors are known for their antitumor effects and have been approved for the treatment of certain cancers. This finding opens new avenues for developing more effective cancer therapies based on this scaffold.

Another area of interest is the use of these compounds in combination therapies. Combining drugs with different mechanisms of action can enhance therapeutic outcomes while reducing side effects. Research has shown that co-administration of compounds derived from Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate with standard chemotherapy agents can synergistically improve treatment efficacy in preclinical models.

Conclusion

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1805597-86-7) is a versatile compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure endows it with valuable biological activities, making it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising lead compound for future drug development.